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For Researchers, Scientists, and Drug Development Professionals

Introduction

Carvotanacetone, a monoterpene ketone, has garnered increasing interest within the scientific
community for its potential therapeutic applications. This technical guide provides an in-depth
overview of the natural sources of carvotanacetone and detailed methodologies for its
extraction and isolation. The information presented herein is intended to serve as a valuable
resource for researchers, scientists, and professionals involved in natural product chemistry
and drug development.

Natural Sources of Carvotanacetone

Carvotanacetone is predominantly found in the essential oils of various plant species,
particularly within the Asteraceae family. The concentration of this compound can vary
significantly depending on the plant species, geographical location, and harvesting time. The
following table summarizes the quantitative data available on the primary natural sources of
carvotanacetone.
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Carvotanacetone
Plant Species Family Plant Part Content (% in
Essential Oil)
Blumea malcolmii Asteraceae Aerial parts 92.1%][1]
Francoeuria crispa .
o Asteraceae Aerial parts 93.0%[2]
(syn. Pulicaria crispa)
Pulicaria jaubertii Asteraceae Leaves 98.59%[ 3]
Pulicaria undulata Asteraceae Aerial parts 8.7% - 55.87%[4][5]
Blumea eriantha Asteraceae Aerial parts 5.36%][6]

Biosynthesis of Carvotanacetone

Carvotanacetone is a derivative of carvone, a more commonly known monoterpene. The

biosynthesis of carvotanacetone involves the saturation of the endocyclic double bond of

carvone.[4][7] This reduction is an enzymatic process, likely catalyzed by a carvone reductase

or a similar enoate reductase, which utilizes a reducing agent such as NADPH.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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